Cas no 122590-03-8 (Humantenine, 4-demethyl-11-hydroxy-)

• Product Name: Humantenine, 4-demethyl-11-hydroxy-
• CAS No: 122590-03-8
• MF: C₂₀H₂₄N₂O₄
• MW: 356.415565490723
• CID: 837071
• PubChem ID: 5318332
• Update Time: 2024-11-02

Humantenine, 4-demethyl-11-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Humantenine, 4-demethyl-11-hydroxy-
• 11-Hydroxyrankinidine
• Humantenine,4-demethyl-11-hydroxy
• Nb-Demethyl-11-hydroxyhumantenine
• [ "" ]
• (7Z)-7-ethylidene-6'-hydroxy-1'-methoxyspiro[11-oxa-5-azatricyclo[6.3.1.04,9]dodecane-2,3'-indole]-2'-one
• DA-49071
• 122590-03-8
• Spiro(3H-indole-3,8'(7'H)-(4,7)methanooxepino(4,3-b)pyridin)-2(1H)-one, 3'-ethylidene-1',2',3',4',4'a,5',9',9'a-octahydro-6-hydroxy-1-methoxy-, (3S,3'Z,4'R,4'aS,7'R,9'aS)-

• Inchi： 1S/C20H24N2O4/c1-3-11-9-21-16-8-20(18-7-13(11)14(16)10-26-18)15-5-4-12(23)6-17(15)22(25-2)19(20)24/h3-6,13-14,16,18,21,23H,7-10H2,1-2H3/b11-3+
• InChI Key： FALAMCOLIJTCTR-QDEBKDIKSA-N
• SMILES： CON1C2C(=CC=C(C=2)O)C2(C3OCC4C(C3)/C(=C/C)/CNC4C2)C1=O

Computed Properties

• Exact Mass: 356.17400
• Monoisotopic Mass: 356.173607
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71
• XLogP3: 0.411

Experimental Properties

• Color/Form: Powder
• Density: 1.37
• Boiling Point: 550.8°C at 760 mmHg
• Flash Point: 286.9°C
• Refractive Index: 1.658
• PSA: 71.03000
• LogP: 2.27490

Humantenine, 4-demethyl-11-hydroxy- Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Gelsemium alkaloids Gelsemium alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Gelsemium alkaloids